[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide

• IUPAC Name: (R)-N-[(S)-(2-diphenylphosphanylphenyl)-phenylmethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C29H30NOPS/c1-29(2,3)33(31)30-28(23-15-7-4-8-16-23)26-21-13-14-22-27(26)32(24-17-9-5-10-18-24)25-19-11-6-12-20-25/h4-22,28,30H,1-3H3/t28-,33+/m0/s1
• InChI Key: RTEPAEFPZJXJEI-QPQHGXMVSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: CC(C)(C)[S@@](=O)N[C@@H](C1=CC=CC=C1)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C29H30NOPS
• Molecular Weight: 471.6 g/mol

Description

[S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide is a useful research compound. Its molecular formula is C29H30NOPS and its molecular weight is 471.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality [S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Asymmetric Reduction of tert-Butanesulfinyl Ketimines : This compound, renamed as "S"-2-Methyl-N-((R)-1-phenylethyl)propane-2-sulfinamide, was recalculated for its structures in the context of asymmetric reduction reactions (Liu, Chen, & Sun, 2016).

• Asymmetric Allylic Alkylation : Chiral pyridine-phosphine ligands, related to the compound , have been used in asymmetric allylic alkylation, achieving significant enantiomeric excesses (Uenishi & Hamada, 2001).

• Catalytic Ethylene Oligomerization : Bis(diphenylphosphino)(N-thioether)amine-type ligands in Ni(II) complexes, which are structurally similar, were found to be thermodynamically stable and useful in catalytic ethylene oligomerization (Ghisolfi et al., 2014).

• Catalytic Hydrogenation : Chiral diphosphines, related to the compound , have shown effectiveness as homogeneous catalysts for the stereoselective hydrogenation of α-acylaminoacrylic acids (Kashiwabara, Hanaki, & Fujita, 1980).

• Synthesis of PPAR α/γ Dual Agonists : The compound was used in the synthesis of potent PPAR α/γ dual agonists (Qian et al., 2015).

• Asymmetric Hydrogenation of Olefins : The compound's derivatives have been studied for their role in asymmetric hydrogenation of olefins, with implications for chiral recognition and amino acid synthesis (Onuma, Ito, & Nakamura, 1980).

• Synthesis of Aziridines : The Michael type addition of diphenyl N-unsubstituted sulfimide, related to the compound, leads to the synthesis of trans-2-acylaziridines and trans-enaminoketones (Furukawa et al., 1980).